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Compound of Interest

Compound Name: 4-Chloro-2-isopropylquinazoline

CAS No.: 38154-42-6

Cat. No.: B1504095

Get Quote

Chemical Properties, Synthetic Architectures, and Medicinal Applications

Executive Summary
4-Chloro-2-isopropylquinazoline (CAS: 38154-42-6) represents a critical pharmacophore

scaffold in modern medicinal chemistry.[1] Distinguished by its highly reactive C4-chlorine atom

and the lipophilic, sterically demanding C2-isopropyl moiety, this heterocycle serves as a

linchpin intermediate in the synthesis of receptor tyrosine kinase (RTK) inhibitors.[1] This

technical guide provides a rigorous analysis of its physicochemical properties, validated

synthetic protocols, and mechanistic reactivity profiles, offering researchers a self-validating

system for utilizing this building block in high-fidelity drug development campaigns.[1]

Physicochemical Profile
The utility of 4-chloro-2-isopropylquinazoline stems from its balance of reactivity and

structural rigidity.[1] The C4-chlorine atom is activated by the diaza-aromatic system, making it

an ideal electrophile for nucleophilic aromatic substitution (
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), while the isopropyl group modulates lipophilicity (

) and binding pocket occupancy.

Table 1: Core Chemical Specifications

Property Specification Contextual Note

Chemical Name
4-Chloro-2-

isopropylquinazoline
IUPAC nomenclature

CAS Number 38154-42-6 Primary identifier

Molecular Formula

Molecular Weight 206.67 g/mol
Fragment-based drug design

compliant

Physical State Off-white to pale yellow solid
Crystalline form preferred for

stability

Solubility Soluble in DCM, EtOAc, THF Hydrolyzes in aqueous media

Reactivity
High (

at C4)

Moisture sensitive; store under

inert gas

LogP (Predicted) ~3.2 - 3.5
Enhances membrane

permeability

Synthetic Architecture
The synthesis of 4-chloro-2-isopropylquinazoline is a two-phase process involving the

construction of the quinazolinone core followed by aromatizing chlorination.[1] The following

protocol prioritizes yield and purity, minimizing the formation of hydrolysis byproducts.

Phase 1: Cyclization to 2-isopropylquinazolin-4(3H)-
one[1]
Mechanism: Condensation of anthranilic acid with isobutyryl chloride followed by amide-

mediated ring closure.[1]
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Protocol:

Acylation: Dissolve anthranilic acid (1.0 eq) in anhydrous THF. Add pyridine (2.2 eq) followed

by dropwise addition of isobutyryl chloride (1.1 eq) at 0°C. Stir at RT for 2 hours.

Cyclization: Isolate the intermediate amide.[1] Reflux in acetic anhydride (or use a

dehydrating cyclization method with ammonium acetate) to form the benzoxazinone,

followed by reaction with ammonia/formamide to yield 2-isopropylquinazolin-4(3H)-one.[1]

Validation: Monitor disappearance of anthranilic acid by TLC (EtOAc/Hexane 1:1).

Phase 2: Chlorination (The Critical Step)[1]
Mechanism: The tautomeric hydroxyl group at C4 is converted to a leaving group by

phosphorus oxychloride (

), followed by chloride displacement.[1]

Protocol:

Reagents: Suspend 2-isopropylquinazolin-4(3H)-one (1.0 eq) in neat

(5-10 eq).

Catalysis: Add

-diethylaniline (1.0 eq) as a base catalyst to scavenge HCl and accelerate the reaction.

Reaction: Reflux at 105°C for 2-4 hours. The suspension will clear as the chloro-species

forms.

Work-up (Critical): Cool to RT. Slowly pour the reaction mixture onto crushed ice/ammonia

water with vigorous stirring. Maintain pH > 7 to prevent acid-catalyzed hydrolysis back to the

quinazolinone. Extract immediately with Dichloromethane (DCM).[1]

Purification: Flash chromatography (Hexane/EtOAc).

Visualization: Synthetic Workflow
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Figure 1: Step-wise synthetic pathway transforming anthranilic acid into the reactive chloro-

quinazoline scaffold.[1]

Mechanistic Reactivity: The Engine
The defining feature of 4-chloro-2-isopropylquinazoline is its reactivity toward nucleophiles.

[1] The pyrimidine ring acts as an electron sink, making the C4 position highly electrophilic.[1]

The Mechanism[2][3]
Attack: The nucleophile (e.g., an aniline derivative) attacks the C4 carbon.[1]

Meisenheimer Complex: A resonance-stabilized anionic intermediate forms, delocalizing the

negative charge onto the N1 and N3 nitrogens.[1]

Elimination: Re-aromatization drives the expulsion of the chloride ion.[1]

Why Isopropyl? The C2-isopropyl group serves a dual purpose:

Steric Shielding: It protects the N1 position from metabolic oxidation or unwanted side

reactions without hindering the C4 attack.[1]

Hydrophobic Interaction: In kinase pockets (e.g., EGFR), the isopropyl group typically lodges

into a hydrophobic specificity pocket, enhancing potency compared to a methyl group.[1]
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Visualization: Reactivity & Functionalization[1][3][4]
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Figure 2: Divergent synthesis pathways via Nucleophilic Aromatic Substitution (

) at the C4 position.[1]

Applications in Drug Discovery[5]
The 4-chloro-2-isopropylquinazoline scaffold is a "privileged structure" in medicinal

chemistry, particularly for targeting ATP-binding sites of enzymes.[1]

Case Study: EGFR Tyrosine Kinase Inhibitors
The "4-anilinoquinazoline" motif is the core of drugs like Gefitinib and Erlotinib.[1] The 2-

isopropyl variant is often explored to overcome resistance mutations or improve selectivity

profiles.[1]

Protocol for Library Generation:

Solvent: Isopropanol (IPA) or Acetonitrile.[1]

Conditions: Reflux for 2-6 hours.
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Work-up: The product often precipitates as the hydrochloride salt.[1] Filtration provides

high-purity material without chromatography.[1]

Advantage: This "self-purifying" nature of the hydrochloride salt formation makes this

scaffold ideal for high-throughput synthesis (HTS) campaigns.

Handling, Stability, and Safety
Stability Protocol:

Moisture Sensitivity: High.[1] The C4-Cl bond hydrolyzes to 2-isopropylquinazolin-4(3H)-one

upon prolonged exposure to atmospheric moisture.[1]

Storage: Store at -20°C under Argon or Nitrogen atmosphere. Desiccate before opening.

Monitoring: Check purity via LC-MS before use. The appearance of a peak at [M-Cl+OH]

(Mass ~188) indicates hydrolysis.[1]

Safety (SDS Summary):

Hazards: Causes severe skin burns and eye damage (Category 1B).[1] May cause

respiratory irritation.[1][2]

PPE: Nitrile gloves, chemical safety goggles, and face shield. Handle only in a fume hood.

Neutralization: Quench excess reagent with aqueous sodium bicarbonate.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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